1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

• CAS No.: 2742659-68-1
• Molecular Formula: C9H18Cl2N4
• Molecular Weight: 253.2

Description

1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride is a chemical compound that belongs to the class of 1,2,3-triazoles. These compounds are known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The triazole ring is a five-membered ring containing three nitrogen atoms, which imparts unique chemical properties to the compound.

Preparation Methods

The synthesis of 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride typically involves “click” chemistry, a widely used method for constructing 1,2,3-triazoles. One common synthetic route involves the reaction of cyclohexyl azide with propargylamine in the presence of a copper(I) catalyst. The reaction is carried out in an aqueous medium, and the product is isolated as the dihydrochloride salt .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The triazole ring can undergo substitution reactions with electrophiles, such as alkyl halides or acyl chlorides, under basic conditions.

Common reagents and conditions used in these reactions include aqueous or organic solvents, varying temperatures, and catalysts like copper(I) salts. Major products formed from these reactions depend on the specific reagents and conditions used but generally include substituted triazoles and their derivatives .

Scientific Research Applications

1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound has been studied for its potential as an enzyme inhibitor, particularly against carbonic anhydrase-II, which is involved in various physiological processes.

Medicine: Research has shown that triazole derivatives have potential anticancer, antifungal, and antibacterial properties, making them valuable in drug development.

Industry: The compound is used in the production of dyes, photographic materials, and corrosion inhibitors for copper alloys.

Mechanism of Action

The mechanism of action of 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride involves its interaction with specific molecular targets. For example, as a carbonic anhydrase-II inhibitor, the compound binds to the active site of the enzyme, blocking its activity. This inhibition can affect various physiological processes, including pH regulation and ion transport .

Comparison with Similar Compounds

1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride can be compared with other 1,2,3-triazole derivatives, such as:

1-(benzyl)-1H-1,2,3-triazol-4-yl)methanamine: This compound has similar chemical properties but different biological activities.

1-(phenyl)-1H-1,2,3-triazol-4-yl)methanamine: Another triazole derivative with distinct applications in pharmaceuticals and agrochemicals.

The uniqueness of this compound lies in its specific structure, which imparts unique chemical and biological properties, making it valuable for various applications.